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Executive Summary
Nky80 is a potent and selective, cell-permeable inhibitor of type 5 and type 6 adenylyl cyclases

(AC5 and AC6). As a non-nucleoside quinazolinone, it acts as a non-competitive inhibitor with

respect to both ATP and forskolin.[1] This technical guide provides an in-depth overview of the

Nky80 adenylyl cyclase inhibition pathway, including its mechanism of action, quantitative

inhibitory data, detailed experimental protocols for its use, and visualization of the relevant

signaling pathways and workflows.

Mechanism of Action
Nky80 exerts its inhibitory effect directly on the catalytic activity of adenylyl cyclase isoforms,

with a pronounced selectivity for AC5 and AC6.[2][3] Adenylyl cyclases are responsible for the

conversion of adenosine triphosphate (ATP) to cyclic adenosine monophosphate (cAMP), a

ubiquitous second messenger involved in numerous signal transduction pathways. By inhibiting

AC5 and AC6, Nky80 effectively reduces the intracellular concentration of cAMP, thereby

modulating downstream signaling cascades.

The inhibition by Nky80 is non-competitive, indicating that it does not bind to the same site as

the substrate (ATP) or the activator forskolin.[1] This mode of action suggests that Nky80 binds

to an allosteric site on the adenylyl cyclase enzyme, inducing a conformational change that

reduces its catalytic efficiency.
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Quantitative Inhibitory Data
The inhibitory potency of Nky80 has been characterized against several adenylyl cyclase

isoforms. The half-maximal inhibitory concentration (IC50) values from in vitro studies are

summarized in the table below.

Adenylyl Cyclase Isoform IC50 Value Reference

Type V (AC5) 8.3 µM

Type VI (AC6) Potent inhibition, similar to AC5 [2]

Type III (AC3) 132 µM

Type II (AC2) 1.7 mM

Note: While initially identified as an AC5 selective inhibitor, further comprehensive profiling has

demonstrated that Nky80 is more accurately described as an AC5/6-selective inhibitor.[2][3]

Signaling Pathway
The primary signaling pathway affected by Nky80 is the canonical G-protein coupled receptor

(GPCR) - adenylyl cyclase - cAMP pathway. Specifically, Nky80 targets AC5 and AC6, which

are often coupled to stimulatory G-proteins (Gs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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